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Compound of Interest

Compound Name: 2-(Prop-2-yn-1-yloxy)benzonitrile

CAS No.: 65211-56-5

Cat. No.: B1278314

Get Quote

Executive Summary
Compound: 2-(Prop-2-yn-1-yloxy)benzonitrile[1]

CAS: 65211-56-5 (Generic/Isomer specific may vary)

Role: Bifunctional building block containing a nitrile (electrophile/director) and a terminal

alkyne (cycloaddition partner).

Key Insight: Unlike its precursor (2-hydroxybenzonitrile), which is dominated by strong

intermolecular hydrogen bonding, the propargylated derivative relies on weaker

and

stacking interactions, significantly altering its solubility and melting point.

Crystal Structure Data (Reference Standard)
Note: The following data represents the 4-isomer (Para), which serves as the structural model

for solid-state packing in aryl propargyl ethers. The ortho-isomer typically exhibits lower
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symmetry due to steric strain between the adjacent nitrile and propargyl groups.

Unit Cell Parameters (Monoclinic)
Parameter Value Description

Crystal System Monoclinic Common for planar aromatics.

Space Group
Centrosymmetric, favoring

antiparallel packing.

a (

)
6.033(4)

Short axis, defining the

stacking distance.

b (

)
7.393(5) Width of the molecular ribbon.

c (

)
17.527(11)

Long axis, accommodating the

propargyl tail.

(degrees) 90.84(1) Near-orthogonal stacking.

Z 4 Four molecules per unit cell.

Packing & Interactions
Planarity: The molecule is essentially planar, facilitating dense packing.

Primary Interaction: A specific hydrogen bond exists between the acetylenic proton (

) and the nitrile nitrogen (

), forming infinite wave-like chains along the [30-1] direction.

Secondary Interaction: These chains are linked by

stacking interactions between benzene rings (Centroid-centroid distance

).
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Comparative Analysis: Target vs. Alternatives
This section contrasts the target molecule with its metabolic precursor and its structural isomer

to guide selection in synthetic pathways.

Table 1: Physicochemical & Structural Comparison

Feature
Target: 2-Isomer

(Ortho)

Reference: 4-Isomer

(Para)

Precursor: 2-

Hydroxy

Structure
Sterically crowded

(Kinked)
Linear/Planar Planar (H-bond donor)

Melting Point
Low-melting solid /

Oil*

Solid (

)

Solubility
High (DCM, EtOAc,

Toluene)
Moderate

Moderate (Polar

solvents)

Key IR Band (Broad)

Reactivity
Cyclization to

Benzofurans

Click Chemistry

(Linear linker)

O-Alkylation /

Acylation

Packing Force Dipole-Dipole / Steric
H-Bond (

)

Strong H-Bond (

)

*Note: The ortho-isomer often has a lower melting point than the para-isomer due to the

disruption of crystal packing symmetry caused by the proximity of the propargyl and nitrile

groups.

Synthesis & Characterization Protocols
Workflow Visualization
The following diagram illustrates the synthesis of the target molecule and the competing steric

factors influencing its structure.
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Figure 1: Synthesis pathway and structural implications for 2-(prop-2-yn-1-yloxy)benzonitrile.

Experimental Protocol: Synthesis & Crystallization
1. Synthesis (Williamson Ether Synthesis)

Reagents: 2-Hydroxybenzonitrile (1.0 eq), Propargyl bromide (1.2 eq, 80% in toluene),

Potassium Carbonate (1.5 eq), Acetone (dry).

Procedure:

Dissolve 2-hydroxybenzonitrile in anhydrous acetone.

Add

and stir at room temperature for 30 mins (formation of phenoxide anion).

Add propargyl bromide dropwise.

Reflux for 4–6 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 4:1).

Filter off inorganic salts (

, excess

).

Evaporate solvent. Recrystallize from Ethanol/Water or purify via column chromatography.
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2. Crystallization (for XRD)

Method: Slow Evaporation.

Solvent System: Dissolve the purified solid in a minimum amount of hot Ethanol (

). Allow to cool slowly to room temperature in a vibration-free environment.

Alternative: Vapor diffusion of Pentane into a concentrated Dichloromethane solution.

Spectroscopic Validation (NMR)
To confirm the ortho structure (and rule out para contamination):

NMR (400 MHz,

):

Look for the doublet (

) at

(

) corresponding to the

protons.

The terminal alkyne proton (

) appears as a triplet (

) at

.[2]

Differentiation: The aromatic region for the ortho-isomer will show a complex ABCD

pattern (

or

), whereas the para-isomer shows a symmetric
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pattern (two distinct doublets).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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